Cas no 1784438-20-5 (3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid)

• Product Name: 3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid
• CAS No: 1784438-20-5
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• CID: 6007771
• PubChem ID: 105521266
• Update Time: 2025-11-01

3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid
• EN300-1898562
• 1784438-20-5
• 3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid

• Inchi： 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-6-4-5-8(15)7-12(13,14)9(16)17/h8H,4-7H2,1-3H3,(H,16,17)
• InChI Key： GEWRMAMLNDLGFL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1CCCN1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 279.12821441g/mol
• Monoisotopic Mass: 279.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid

3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid (CAS No. 1784438-20-5): A Comprehensive Overview

3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid (CAS No. 1784438-20-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid is composed of a pyrrolidine ring substituted with a tert-butoxycarbonyl (Boc) protecting group and a difluoromethyl group. The Boc protecting group is commonly used in organic synthesis to mask the primary amine functionality, allowing for selective reactions at other sites of the molecule. The difluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic profile.

In terms of chemical synthesis, 3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid can be prepared through a multi-step process involving the protection of the amine group, introduction of the difluoromethyl moiety, and subsequent deprotection. One common approach involves the reaction of tert-butyl N-(pyrrolidin-2-yl)carbamate with a suitable difluoroalkylating agent, followed by hydrolysis to form the carboxylic acid. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The biological activities of 3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid have been extensively studied in recent years. One of its key applications is as an intermediate in the synthesis of drugs targeting various diseases. For instance, compounds derived from this scaffold have shown promising activity as inhibitors of specific enzymes involved in metabolic pathways and signaling cascades. These inhibitors have potential therapeutic applications in the treatment of cancer, neurodegenerative disorders, and inflammatory diseases.

A notable example is the use of derivatives of 3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid as potent inhibitors of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in chromatin remodeling and gene expression regulation. Inhibition of HDACs has been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. Several clinical trials are currently underway to evaluate the efficacy and safety of HDAC inhibitors derived from this scaffold in various types of cancer.

Beyond its role as an enzyme inhibitor, 3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The difluoromethyl group in this compound can be designed to enhance its stability and bioavailability, making it an attractive candidate for prodrug development. Recent studies have demonstrated that prodrugs derived from this scaffold exhibit improved pharmacokinetic properties and reduced toxicity compared to their parent compounds.

In addition to its pharmaceutical applications, 3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid has also found use in chemical biology research. Its unique structural features make it an excellent tool for probing protein-protein interactions and studying cellular processes at the molecular level. For example, derivatives of this compound have been used as affinity probes to identify novel protein targets and elucidate their functional roles within complex biological systems.

The safety profile of 3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability when administered at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety assessments are required before advancing to clinical trials. These assessments typically include in vitro cytotoxicity assays, animal toxicity studies, and genotoxicity evaluations to ensure that the compound is safe for human use.

In conclusion, 3-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}-2,2-difluoropropanoic acid (CAS No. 1784438-20-5) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing drug discovery and development efforts.